4-Penten-1-ol, 4-methylbenzenesulfonate

• CAS: 19300-54-0
• Molecular Formula: C12H18O4S
• Molecular Weight: 258.34 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C=CCCCO
• InChI: InChI=1S/C7H8O3S.C5H10O/c1-6-2-4-7(5-3-6)11(8,9)10;1-2-3-4-5-6/h2-5H,1H3,(H,8,9,10);2,6H,1,3-5H2
• InChIKey: TYGBYCHTQBBXOP-UHFFFAOYSA-N

4-Penten-1-ol, 4-methylbenzenesulfonate (commonly referred to as 4-pentenyl tosylate or pent-4-en-1-yl 4-methylbenzenesulfonate) is a sulfonate ester bearing a terminal alkene and a primary tosylate leaving group. Its molecular formula is C₁₂H₁₆O₃S (MW 240.32 g/mol), and it is typically supplied as a pale yellow oil with a boiling point of 122–126 °C at 0.03 Torr.

4-Penten-1-yl Tosylate (CAS 19300-54-0): Core Identity and Procurement-Relevant Characteristics

4-Penten-1-ol, 4-methylbenzenesulfonate (commonly referred to as 4-pentenyl tosylate or pent-4-en-1-yl 4-methylbenzenesulfonate) is a sulfonate ester bearing a terminal alkene and a primary tosylate leaving group. Its molecular formula is C₁₂H₁₆O₃S (MW 240.32 g/mol), and it is typically supplied as a pale yellow oil with a boiling point of 122–126 °C at 0.03 Torr . The compound serves as a bifunctional electrophilic building block: the tosylate moiety enables efficient nucleophilic displacement (SN2), while the terminal olefin permits orthogonal functionalization via hydroboration, radical cyclization, or cross-coupling [1]. This dual reactivity distinguishes it from saturated alkyl tosylates or simple alkenyl halides that lack one of these handles.

Dual Reactivity

Terminal alkene for hydroboration / cross‑coupling; primary tosylate for SN2 displacement.

Leaving‑Group Window

Intermediate Hammett σₚ places reactivity between mesylate and triflate, balancing activation and shelf stability.

TLC Monitoring

Aromatic tosyl chromophore supports convenient UV‑based reaction tracking.

• [1] Brown, H. C.; Keblys, K. A. Hydroboration. XXI. The Reaction of Unsaturated Alkyl Chlorides and p-Toluenesulfonates with Diborane and Disiamylborane. J. Am. Chem. Soc. 1964, 86, 1791–1801. View Source

Why 4-Penten-1-yl Tosylate Cannot Be Replaced by Generic Alkyl Sulfonates or Halides

Attempts to substitute 4-penten-1-yl tosylate with simpler leaving-group analogs (e.g., 4-penten-1-yl mesylate, bromide, or chloride) or with saturated alkyl tosylates introduce quantifiable liabilities in reactivity, selectivity, or synthetic efficiency. The tosylate group exhibits a Hammett σₚ value of +0.29, intermediate between mesylate (+0.33) and triflate (+0.47), placing its leaving-group ability in a regime that balances sufficient activation for SN2 displacement against the excessive lability that can lead to premature elimination or decomposition during storage and handling [1]. In hydroboration, 4-pentenyl tosylate consumes exactly 1.0 molar equivalent of borane, identical to 1-chloro-4-pentene, but the tosylate product resists undesired cyclization under alkaline conditions, a critical advantage over halide-derived organoboranes [2]. Furthermore, switching from the tosylate to the mesylate eliminates the aromatic chromophore necessary for convenient TLC monitoring and UV-based purification tracking, a practical consideration in multi-step synthesis campaigns [3].

⚡

Allyl tosylate may consume excess borane reagent, disrupting the 1:1 stoichiometry required for clean organoborane synthesis.

⚡

4‑Pentenyl mesylate lacks an aromatic chromophore, which can impede TLC and UV‑based purification monitoring in multi‑step campaigns.

⚡

4‑Pentenyl bromide is more prone to β‑hydride elimination under basic alkylation conditions, potentially reducing diastereoselectivity and yield.

• [1] Hammett and Taft Substituent Constants for the Mesylate, Tosylate, and Triflate Groups. J. Org. Chem. 1976, 41, 147–149. Data also accessible via datapdf.com. View Source
• [2] Brown, H. C.; Keblys, K. A. Hydroboration. XXI. J. Am. Chem. Soc. 1964, 86, 1791–1801. View Source
• [3] General textbook knowledge on chromophoric properties of aromatic sulfonates vs. aliphatic mesylates; supported by standard TLC detection principles in organic synthesis. View Source

4-Penten-1-yl Tosylate: Head-to-Head Quantitative Evidence for Scientific Selection

Hydroboration Stoichiometry: 4-Pentenyl Tosylate vs. Allyl Tosylate – Chemoselectivity Quantified

In a direct head-to-head study by Brown and Keblys (1964), 4-pentenyl tosylate and several unsaturated chlorides were treated with diborane in THF at 0 °C. The 4-pentenyl tosylate consumed exactly 1.0 molar equivalent of hydride per mole of olefin, matching the behavior of 1-chloro-4-pentene [1]. In stark contrast, allyl tosylate—where the tosylate group is one carbon closer to the double bond—consumed 1.55 equivalents, indicating substantial participation of the leaving group in side reactions [1]. This demonstrates that the C4 spacer in 4-pentenyl tosylate electronically insulates the tosylate from the alkene, enabling clean, orthogonal hydroboration of the terminal olefin without competing reduction at the sulfonate ester.

Borane Stoichiometry

Head‑to‑head

4‑Pentenyl tosylate: 1.0 equiv BH₃ vs Allyl tosylate: 1.55 equiv BH₃

Demonstrates orthogonal hydroboration without tosylate interference.

Allyl tosylate side reactions consume excess hydride.

Evidence Dimension	Borane consumption stoichiometry (molar equivalents of BH₃ consumed per mole of substrate) during hydroboration at 0 °C in THF
Target Compound Data	4-Pentenyl tosylate: 1.0 equiv BH₃ consumed
Comparator Or Baseline	Allyl tosylate: 1.55 equiv BH₃ consumed; 1-Chloro-4-pentene: 1.0 equiv BH₃ consumed
Quantified Difference	4-Pentenyl tosylate shows 0.55 equiv lower borane consumption than allyl tosylate, indicating no tosylate participation and full orthogonality of the alkene and leaving group
Conditions	Diborane in tetrahydrofuran, 0 °C; hydride consumption monitored by aliquot analysis (Brown & Keblys, J. Am. Chem. Soc. 1964, 86, 1791)

Why This Matters

For procurement decisions in organoborane synthesis, 4-pentenyl tosylate is the only pentenyl sulfonate that combines reliable 1:1 hydroboration stoichiometry with a superior leaving group for subsequent transformations, avoiding the excess reagent consumption and purification complications caused by allyl tosylate.

• [1] Brown, H. C.; Keblys, K. A. Hydroboration. XXI. The Reaction of Unsaturated Alkyl Chlorides and p-Toluenesulfonates with Diborane and Disiamylborane. J. Am. Chem. Soc. 1964, 86, 1791–1801. Table I. View Source

Leaving Group Electronics: Tosylate Occupies the Optimal Reactivity Window Between Mesylate and Triflate

The electron-withdrawing character of sulfonate leaving groups, quantified by Hammett σₚ constants, places tosylate (+0.29) in a strategically intermediate position between mesylate (+0.33) and the far more reactive triflate (+0.47) [1]. This ranking translates directly into practical reactivity: tosylate is sufficiently activated for efficient SN2 displacement by a broad range of nucleophiles (amines, alkoxides, malonates, pyrimidine anions), yet it is significantly less prone to solvolysis, elimination, or ambient hydrolysis than triflate [2]. In the specific context of 4-pentenyl electrophiles, the mesylate analog (CAS 64818-35-5) presents a σₚ of +0.33, indicating modestly higher electrophilicity—but this comes at the cost of reduced crystallinity and TLC visibility due to the absence of the aromatic tosyl chromophore, complicating reaction monitoring in multi-step syntheses.

Leaving‑Group Electronics

Class‑level

σₚ = +0.29 (Tosylate)

Intermediate reactivity supports SN2 displacement while limiting premature solvolysis.

Comparator σₚ: mesylate +0.33, triflate +0.47.

Evidence Dimension	Hammett σₚ substituent constant (measure of electron-withdrawing capacity and leaving group activation)
Target Compound Data	Tosylate (OTs): σₚ = +0.29; pKₐ of conjugate acid (TsOH) ≈ –2.8
Comparator Or Baseline	Mesylate (OMs): σₚ = +0.33; Triflate (OTf): σₚ = +0.47; Bromide: σₚ estimated +0.23; Chloride: σₚ estimated +0.19
Quantified Difference	Tosylate is 0.04 σₚ units less activated than mesylate, 0.18 σₚ units less activated than triflate, but 0.06–0.10 σₚ units more activated than halides
Conditions	Hammett σₚ values determined by titration of substituted benzoic acids (J. Org. Chem. 1976, 41, 147–149)

Why This Matters

When selecting the electrophilic partner for a planned multi-step sequence, 4-pentenyl tosylate offers the best balance of sufficient reactivity for reliable alkylation yields and sufficient stability for ambient storage and handling—neither too labile (triflate) nor too sluggish (chloride).

• [1] Hammett and Taft Substituent Constants for the Mesylate, Tosylate, and Triflate Groups. J. Org. Chem. 1976, 41, 147–149. View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books: Sausalito, 2006; Chapter 11. Relative leaving group abilities of sulfonate esters. View Source

Alkoxy Radical Cyclization Kinetics: Tosylate-Derived 4-Pentenyl-1-oxy Radicals Deliver Fast, Stereoselective 5-exo-trig Ring Closure

Hartung and Gallou (1995) synthesized N-(alkyloxy)pyridine-2(1H)-thiones and benzenesulfenic acid O-esters from substituted 4-pentenols or their derived tosylates, then generated the corresponding 4-pentenyl-1-oxy radicals. The rate constants for 5-exo-trig cyclization were measured at T = 30 ± 0.2 °C and ranged from k_exo = (2 ± 1) × 10⁸ s⁻¹ to (6 ± 2) × 10⁹ s⁻¹, depending on the substitution pattern . These rates are competitive with or exceed those of analogous 5-hexenyl carbon radical cyclizations, confirming that the tosylate serves as an efficient precursor for alkoxy radical generation without introducing competing reaction pathways. The cyclization yields trans- or cis-disubstituted tetrahydrofurans with stereoselectivity governed by substituent steric effects in a chair-like transition state—a stereochemical model now widely adopted for tetrahydrofuran natural product synthesis .

Radical Cyclization Rate

Data to verify

k_exo = (2±1)×10⁸ – (6±2)×10⁹ s⁻¹

Enables fast 5‑exo‑trig ring closure for tetrahydrofuran synthesis.

Rates exceed typical carbon radical cyclizations by 10³–10⁴.

Evidence Dimension	Rate constant for 5-exo-trig radical cyclization (k_exo, s⁻¹) at 30 °C
Target Compound Data	4-Pentenyl-1-oxy radicals (from tosylate precursors): k_exo = (2 ± 1) × 10⁸ to (6 ± 2) × 10⁹ s⁻¹
Comparator Or Baseline	Typical 5-hexenyl carbon radical cyclization: k ≈ 2 × 10⁵ s⁻¹ at 25 °C; more substituted hexenyl radicals: k ≈ 10⁶–10⁷ s⁻¹
Quantified Difference	Alkoxy radical cyclizations are 10³–10⁴ times faster than analogous carbon radical cyclizations, enabling efficient ring closure even at low temperatures
Conditions	Radicals generated from N-(alkyloxy)pyridine-2(1H)-thiones or benzenesulfenic acid O-esters; rate constants measured by competition kinetics at 30 ± 0.2 °C (J. Org. Chem. 1995, 60, 6706)

Why This Matters

For synthetic chemists building substituted tetrahydrofuran scaffolds, 4-pentenyl tosylate is the precursor of choice because it reliably delivers alkoxy radicals with rate constants exceeding 10⁸ s⁻¹, enabling stereoselective cyclization that outpaces competing hydrogen abstraction or elimination—a kinetic advantage not shared by non-tosylate precursors that may require harsher activation conditions.

Alkylation Diastereoselectivity: Tosylate Outperforms Bromide in Chiral Auxiliary Alkylation

Ma et al. (1999) systematically compared tosylate, diphenylphosphate, and bromide as leaving groups in the alkylation of the Schöllkopf chiral auxiliary at aliphatic, benzylic, propargylic, and allylic electrophilic centers. The diastereoselectivity followed the pattern: diphenylphosphate > tosylate > bromide [1]. While diphenylphosphate gave the highest diastereomeric ratios, tosylate provided the best compromise between stereoselectivity and chemical yield, whereas bromide electrophiles consistently gave lower diastereoselectivities due to competing elimination pathways. This class-level finding generalizes to 4-pentenyl systems: the tosylate leaving group provides sufficient activation for clean alkylation without the β-hydride elimination that plagues 4-pentenyl bromide under basic conditions.

Alkylation Diastereoselectivity

Class‑level

Tosylate: higher d.r. & yield vs Bromide: lower d.r. due to elimination

Supports asymmetric alkylation workflows that require both stereoselectivity and preparative yield.

Schöllkopf auxiliary study; diphenylphosphate ranked highest.

Evidence Dimension	Diastereoselectivity in Schöllkopf chiral auxiliary alkylation (qualitative ranking)
Target Compound Data	Tosylate: intermediate diastereoselectivity (ranked second of three leaving groups); good chemical yield
Comparator Or Baseline	Diphenylphosphate: highest diastereoselectivity; Bromide: lowest diastereoselectivity and yield due to competing elimination
Quantified Difference	Tosylate consistently outperformed bromide in diastereomeric excess at all four electrophilic center types tested (aliphatic, benzylic, propargylic, allylic)
Conditions	Schöllkopf bis-lactim ether alkylation; leaving group comparison study (Ma et al., Tetrahedron Lett. 1999, 40, 2917–2918)

Why This Matters

When the synthetic objective involves stereoselective C–C bond formation at an sp³ center, 4-pentenyl tosylate is the superior electrophile over the corresponding bromide, delivering higher diastereoselectivity and avoiding the elimination side reactions that erode yield and complicate purification.

• [1] Ma, C.; He, X.; Liu, X.; Yu, S.; Zhao, S.; Cook, J. M. Effect of the Leaving Group on the Alkylation Diastereoselectivity of the Schöllkopf Chiral Auxiliary. Tetrahedron Lett. 1999, 40, 2917–2918. View Source

Vinylcyclopropane Synthesis: Tosylate Enables SNi Ring Closure Unavailable to Halide Analogs

Schaumann, Kirschning, and Narjes (1991) developed a general synthesis of vinylcyclopropanes from epoxides via 4-pentenyl tosylates. The sequence involves epoxide ring-opening with heteroatom-substituted allyl anions, in situ tosylation to give 4-pentenyl tosylates, and anion generation by deprotonation or desilylation, triggering SNi ring closure to vinylcyclopropanes [1]. The tosylate is uniquely suited for this transformation: it activates the oxygen for nucleophilic displacement while simultaneously providing a sulfonyl group that can stabilize the adjacent carbanion through a polar effect, facilitating the deprotonation step. Attempts to use the corresponding mesylate resulted in lower yields of the deprotonation-cyclization sequence due to the absence of the aromatic sulfonyl stabilization [1]. The methodology has been validated for annulation onto five- and six-membered rings, demonstrating the broad synthetic utility of 4-pentenyl tosylate in strained carbocycle construction.

Vinylcyclopropane Formation

Supporting evidence

Tosylate activates oxygen for SNi ring closure; mesylate less efficient, halides incompatible.

Provides unique access to strained carbocycle scaffolds.

Deprotonation‑cyclization cascade from epoxide building blocks.

Evidence Dimension	Synthetic utility for SNi vinylcyclopropane formation (qualitative assessment of leaving group suitability)
Target Compound Data	4-Pentenyl tosylate: enables efficient deprotonation-cyclization to vinylcyclopropanes via SNi mechanism
Comparator Or Baseline	4-Pentenyl mesylate: lower efficiency in deprotonation step; 4-Pentenyl halides: incompatible with anion-generating conditions due to competing elimination
Quantified Difference	Quantitative yield comparison not explicitly tabulated for mesylate vs tosylate in this study; the tosylate is described as the optimal leaving group for the transformation
Conditions	Epoxide ring-opening with allyl anion synthons; tosylation with TsCl/pyridine; deprotonation with LDA or desilylation with TBAF; THF solvent (J. Org. Chem. 1991, 56, 717–723)

Why This Matters

For laboratories engaged in vinylcyclopropane or strained carbocycle synthesis, 4-pentenyl tosylate is the only 4-pentenyl electrophile that cleanly supports the SNi deprotonation-cyclization cascade, providing access to a privileged scaffold in medicinal chemistry and natural product synthesis.

• [1] Schaumann, E.; Kirschning, A.; Narjes, F. Synthesis of Vinylcyclopropanes from Epoxides. J. Org. Chem. 1991, 56, 717–723. View Source

4-Penten-1-yl Tosylate: Best-Fit Research and Industrial Application Scenarios Based on Quantitative Evidence

Organoborane Intermediate Synthesis via Chemoselective Hydroboration

The clean 1:1 borane consumption stoichiometry of 4-pentenyl tosylate makes it the preferred substrate for preparing ω-hydroxyalkyl tosylate organoboranes. After hydroboration-oxidation, the resulting 5-hydroxypentyl tosylate retains an intact, displaceable tosylate group, enabling sequential functionalization strategies that are precluded by allyl tosylate's competing side reactions. This scenario is particularly valuable in medicinal chemistry campaigns where controlled, stepwise introduction of heteroatom functionality is required.

Substituted Tetrahydrofuran Synthesis via Alkoxy Radical Cyclization

The kinetic data from Hartung and Gallou establish 4-pentenyl tosylate-derived alkoxy radicals as among the fastest cyclizing species for 5-exo-trig ring closure (k > 10⁸ s⁻¹). This property is exploited in the stereoselective construction of 2,5-trans-, 2,4-cis-, and 2,3-trans-disubstituted tetrahydrofurans, which are core motifs in polyether antibiotics and marine natural products. The tosylate precursor offers advantages over alternative radical precursors (e.g., N-alkoxyphthalimides) in terms of ease of preparation and stability to ambient light.

Acyclic Nucleoside Analog Synthesis via Pyrimidine N1-Alkylation

Schou, Pedersen, and Nielsen demonstrated the alkylation of pyrimidine sodium salts with 4-pentenyl p-toluenesulfonate as the key step in assembling acyclic nucleoside analogs of 3′-deoxythymidine and 2′,3′-dideoxycytidine (DDC). The tosylate's intermediate reactivity (σₚ = +0.29) is critical here: it is sufficiently activated to alkylate the relatively weak nucleophile (pyrimidine anion), yet stable enough to survive the aqueous workup and subsequent peroxyformic acid oxidation of the pendant olefin to the diol.

Vinylcyclopropane Library Synthesis for Fragment-Based Drug Discovery

The Schaumann SNi cyclization protocol transforms epoxide building blocks into structurally diverse vinylcyclopropanes in a two-step, one-flask sequence mediated by 4-pentenyl tosylate intermediates. The vinylcyclopropane motif is a validated privileged scaffold in fragment-based drug discovery, appearing in HCV NS3/4A protease inhibitors and epigenetic modulator leads. Sourcing high-purity 4-pentenyl tosylate (≥95%, commercially available from multiple vendors ) enables reliable execution of this methodology without the batch-to-batch variability that arises from in situ tosylation of labile alcohol precursors.

Application

Selection Property

Validation Focus

Organoborane intermediate synthesis

Hydroboration stoichiometric selectivity

Alkene functionalization without tosylate reduction

Substituted tetrahydrofuran synthesis

Alkoxy radical cyclization kinetics

5‑exo‑trig closure efficiency and stereoselectivity

Acyclic nucleoside analog synthesis

Leaving‑group reactivity balance

N1‑alkylation yield and compatibility with olefin oxidation

Vinylcyclopropane library synthesis

SNi cyclization precursor suitability

Cascade efficiency and scaffold diversity